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Compound of Interest

Compound Name: 2,6-Dichlorobenzamide-3,4,5-d3

Cat. No.: B12388527

An In-depth Technical Guide to 2,6-Dichlorobenzamide

This technical guide provides a comprehensive overview of the physical and chemical
properties, experimental protocols, and biological significance of 2,6-Dichlorobenzamide. The
information is intended for researchers, scientists, and professionals in drug development and
environmental science.

Core Properties of 2,6-Dichlorobenzamide

2,6-Dichlorobenzamide, often abbreviated as BAM, is a chemical compound belonging to the
benzamide class.[1] It is characterized by a benzene ring substituted with two chlorine atoms at
positions 2 and 6, and a carboxamide group at position 1.[1] At room temperature, it exists as a
white to off-white or pale cream crystalline solid or powder.[2][3][4]

Physical and Chemical Properties

The fundamental physical and chemical characteristics of 2,6-Dichlorobenzamide are
summarized below. These properties are crucial for its handling, application, and analysis in a
laboratory setting.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b12388527?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichlorobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichlorobenzamide
https://www.solubilityofthings.com/26-dichlorobenzamide
https://www.thermofisher.com/order/catalog/product/A10865.06
https://www.fishersci.com/store/msds?partNumber=AC161690250&productDescription=2%2C6-DICHLOROBENZAMIDE%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

Molecular Formula C7HsCI2NO [11[31[5]

Molecular Weight 190.03 g/mol [61[7]

CAS Number 2008-58-4 [2][3]

Appearance White to pale cream crystals or CIEI]
powder

Melting Point 195 - 204 °C [3][4][8]

Boiling Point ~335 °C (estimated) [8]

Density ~1.44 g/cm3 [8]

Water Solubility

2.7 g/L (20-25 °C)

[1](8]

Organic Solvent Solubility

Soluble in ethanol and
dimethyl sulfoxide (DMSO)

[2]

Vapor Pressure

3.26 x 10~> mmHg

[1]

logP (Octanol/Water)

0.77

[8]

Spectral Data

Spectral data is essential for the structural elucidation and identification of 2,6-

Dichlorobenzamide. Key spectral characteristics are outlined in the following table.

Spectral Technique

Key Features and Observations

1H NMR

Spectra available, typically run in Acetone-d6.[9]

13C NMR

Spectra available, typically run in Acetone-d6.

[10]

Infrared (IR) Spectroscopy

FTIR and Gas Phase spectra are available for

analysis.[1][5]

Mass Spectrometry (MS)

GC-MS data is available, showing characteristic

fragmentation patterns.[1][11]
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Experimental Protocols

This section details methodologies for the synthesis and analysis of 2,6-Dichlorobenzamide,
compiled from various sources.

Synthesis Protocol: Amidation of 2,6-Dichlorobenzoyl
Chloride

A common method for synthesizing 2,6-Dichlorobenzamide and its derivatives is through the
reaction of 2,6-dichlorobenzoyl chloride with an amine source, such as ammonium hydroxide or
a primary/secondary amine. The following is a generalized protocol based on standard amide
bond formation reactions.[12][13]

Materials:

2,6-Dichlorobenzoyl chloride

Ammonium hydroxide (28% aqueous solution) or appropriate primary/secondary amine

Dioxane or another suitable anhydrous solvent (e.g., Dichloromethane)

Tertiary amine base (e.g., DIPEA), if using a primary/secondary amine salt

Anhydrous sodium sulfate

Round-bottom flask, stirrer, dropping funnel, separatory funnel, rotary evaporator
Procedure:

e In a round-bottom flask, dissolve the primary or secondary amine (1.0 - 1.2 eq) and a tertiary
amine base (1.5 eq) in an anhydrous solvent. If using ammonium hydroxide, it can be used
in excess.

e Cool the solution to 0 °C in an ice bath with continuous stirring.

e Dissolve 2,6-dichlorobenzoyl chloride (1.0 eq) in the same anhydrous solvent and add it
dropwise to the cooled amine solution.
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 After the addition is complete, allow the reaction mixture to warm to room temperature and
continue stirring for 2-16 hours. Reaction progress can be monitored by Thin Layer
Chromatography (TLC).

e Upon completion, transfer the mixture to a separatory funnel.
» Extract the product with a suitable organic solvent like dichloromethane.
« Combine the organic layers and dry over anhydrous sodium sulfate.

« Filter off the drying agent and concentrate the organic phase under reduced pressure using a
rotary evaporator to yield the crude 2,6-Dichlorobenzamide product.

e The product can be further purified by recrystallization from a suitable solvent like benzene.
[14]

Analytical Protocol: Determination in Soil Samples

The following protocol outlines a method for the extraction and analysis of 2,6-
Dichlorobenzamide from soil samples, based on an environmental chemistry method.[15]

Materials:

Soil sample

Hexane, Acetone, Ethyl acetate

Ammonium chloride solution

Saturated KMnOa solution, Solid Na2S20s

Wrist-action shaker, Suction flasks, Separatory funnels, Rotary film evaporator

Gas Chromatograph with an electron capture detector (GC-ECD)
Procedure:

o Extraction:
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o Extract a soil sample with a 50:50 mixture of hexane:acetone and an ammonium chloride

solution using a wrist-action shaker.
o Filter the extract. Add water and salt to the filtrate and transfer to a separatory funnel.

o Save the upper hexane layer. The aqueous layer is then extracted twice more with
hexane. These hexane extracts primarily contain the parent compound, dichlobenil.

o The remaining aqueous layer is then extracted three times with ethyl acetate. The
combined ethyl acetate extracts contain the 2,6-Dichlorobenzamide.

o Cleanup:

o The combined ethyl acetate extract is subjected to a cleanup step, such as using an
alumina column or Gel Permeation Chromatography (GPC).

o Concentration & Analysis:
o Evaporate the cleaned extract to dryness using a rotary evaporator.

o Quantitatively transfer the residue to a volumetric flask using ethyl acetate and dilute to

the final volume.

o Analyze the sample by Gas Chromatography with an electron capture detector (GC-ECD),
typically using a 3% OV-225 column. The method sensitivity is reported to be 0.01 mg/kg.
[15]

Biological and Environmental Significance

2,6-Dichlorobenzamide is most notable as a major and persistent degradation product of the
herbicides dichlobenil (2,6-dichlorobenzonitrile) and chlorthiamid.[8] Due to its stability and
water solubility, it is a prominent groundwater contaminant frequently detected in monitoring
studies.[16][17]

Environmental Fate and Degradation

BAM is formed primarily in soil from its parent herbicides and can leach into groundwater,
where it is considered stable.[8] While highly recalcitrant, certain microorganisms, such as
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Aminobacter sp. MSH1, are capable of degrading BAM.[18] This microbial degradation
pathway is a subject of significant research for potential bioremediation applications in drinking

water treatment.[18]

2,6-Dichlorobenzamide Amidase (BbdA) Hydrolysis 2,6-Dichlorobenzoic Acid L] Further Degradation
(BAM) in Aminobacter sp. MSH1 (2,6-DCBA) (Pathway under investigation)

Click to download full resolution via product page

Initial step in the microbial degradation of 2,6-Dichlorobenzamide (BAM).

Role in Drug Discovery

Beyond its environmental relevance, the 2,6-dichlorobenzamide scaffold has been utilized in
medicinal chemistry. It has served as a core headgroup in the structure-based design of potent
and selective small-molecule inhibitors of a5B1 integrin, which are being investigated for
asthma therapy.[19] The chemical structure allows for modifications to explore structure-activity
relationships (SAR) for developing new therapeutic agents.[19]

Visualization of Workflows

Graphical representations of experimental and logical processes can clarify complex
procedures and relationships.
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Generalized workflow for the synthesis of 2,6-Dichlorobenzamide.
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Experimental workflow for the analysis of BAM in soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12388527?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

